N-(2-methoxy-5-methylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of compounds related to N-(2-methoxy-5-methylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide involves multi-step chemical reactions, starting from basic aromatic substrates or anhydrides, leading to the target compound through processes like Suzuki coupling, which is pivotal for forming complex heterocycles. For instance, Kumar et al. (2019) demonstrated the synthesis of N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines using Suzuki Coupling, showing the methodological versatility in constructing phthalazine derivatives with potential anticancer and antimicrobial activities (Kumar et al., 2019).
Molecular Structure Analysis
The molecular structure of related acetamide derivatives reveals interactions and conformational details essential for their biological activity. For example, Camerman et al. (2005) analyzed the crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, uncovering the linearly extended conformation and hydrogen bonding patterns, which are crucial for understanding the compound's interactions at the molecular level (Camerman et al., 2005).
Chemical Reactions and Properties
Chemical reactions involving N-(2-methoxy-5-methylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide derivatives often include acylation, alkyl amides substitution, and silylation, which modify the chemical structure to enhance its properties. For instance, Nikonov et al. (2016) discussed the synthesis and structure of silylated derivatives of N-(2-hydroxyphenyl)acetamide, showcasing how functional groups affect the compound's reactivity and stability (Nikonov et al., 2016).
properties
IUPAC Name |
N-(2-methoxy-5-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-12-7-8-16(24-2)15(9-12)20-17(22)11-21-18(23)14-6-4-3-5-13(14)10-19-21/h3-10H,11H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASGVKCPJRDMJDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CN2C(=O)C3=CC=CC=C3C=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-5-methylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.